6-methyl-5-((5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-methyl-5-[[5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-oxadiazol-2-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C16H13F3N4O3S/c1-8-11(13(24)21-14(25)20-8)6-12-22-23-15(26-12)27-7-9-3-2-4-10(5-9)16(17,18)19/h2-5H,6-7H2,1H3,(H2,20,21,24,25)
• InChI Key: HCCPALFEGPYAQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CC2=NN=C(O2)SCC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C16H13F3N4O3S
• Molecular Weight: 398.4 g/mol
• CAS No.: 1203366-91-9

Description

6-methyl-5-((5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C16H13F3N4O3S and its molecular weight is 398.36. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Biological Activity

A significant area of research involving this compound category includes the development of synthetic methodologies and the assessment of biological activities. For instance, Tang et al. (2015) detailed an efficient synthesis method for a related compound, highlighting its potential anti-HIV activity. This study presents a one-step synthesis process using an improved oxidative method, demonstrating anti-HIV integrase and reverse transcriptase activities, suggesting potential applications in HIV treatment (Xiaowan Tang et al., 2015).

Additionally, Meshcheryakova et al. (2014) explored the oxidation and isomerism of thietane-containing heterocycles, providing insights into the chemical properties and reactivity of similar compounds. This study contributes to understanding the chemical behavior of such compounds, which is crucial for their application in medicinal chemistry (S. Meshcheryakova et al., 2014).

Mechanism of Action

Target of Action

Compounds with a pyrimidine structure often target enzymes or receptors in cells. For example, some pyrimidine derivatives have been found to inhibit CDK2, a protein kinase involved in cell cycle regulation .

Mode of Action

The compound might interact with its target by binding to the active site, thereby inhibiting the function of the target. The trifluoromethyl group could enhance the binding affinity due to its electronegativity .

Biochemical Pathways

The inhibition of the target can affect various biochemical pathways. For instance, CDK2 inhibition can lead to cell cycle arrest, affecting the proliferation of cells .

Result of Action

The ultimate effect of the compound would depend on its specific targets and mode of action. For example, if it inhibits a protein involved in cell proliferation, it might have anti-cancer properties .

Safety and Hazards

The safety and hazards associated with a specific pyrimidine derivative would depend on its exact structure. Some pyrimidine derivatives are relatively safe to handle, while others can be toxic or even carcinogenic.

Future Directions

The study of pyrimidine derivatives is a very active area of research, with potential applications in medicine, agriculture, and materials science. Future research will likely continue to explore the synthesis of new pyrimidine derivatives, their physical and chemical properties, and their potential applications.